N-(5'-adenylyl)morpholine

• Molecular Formula: C14H21N6O7P
• Molecular Weight: 416.33 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-morpholin-4-ylphosphinic acid
• InChI: InChI=1S/C14H21N6O7P/c15-12-9-13(17-6-16-12)20(7-18-9)14-11(22)10(21)8(27-14)5-26-28(23,24)19-1-3-25-4-2-19/h6-8,10-11,14,21-22H,1-5H2,(H,23,24)(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
• InChI Key: XXDDQPLHHUHJOU-IDTAVKCVSA-N
• Isomeric SMILES: C1COCCN1P(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O
• SMILES: C1COCCN1P(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O

Description

N-(5'-adenylyl)morpholine is an organic phosphoramidate obtained by formal condensation of the phosphate group of AMP with the amino group of L-morpholine. It has a role as a Mycoplasma genitalium metabolite. It is a member of morpholines and an organic phosphoramidate. It derives from an adenosine 5'-monophosphate.

Scientific Research Applications

1. Catalytic Activity in Antisense Therapy

N-(5'-Adenylyl)morpholine and its derivatives play a significant role in enhancing the catalytic activity of RNase H-inactive antisense oligonucleotides. This is achieved by conjugating oligoadenylate (2-5A) to morpholino oligomers, resulting in chimeras with significant biological activity. These novel 2-5A-antisense chimeras offer potential tools for RNA ablation in therapeutic applications (Zhou et al., 2005).

2. Oligonucleotide Synthesis

The compound finds application in the synthesis of oligonucleotides, particularly in polymer support oligonucleotide synthesis. Its stability in solution makes it suitable for automated DNA-synthesis processes. This contributes to the simplification of deprotection and isolation of final DNA fragments (Sinha et al., 1984).

3. Role in Medicinal Chemistry and Drug Development

Morpholine derivatives, including this compound, are noted for their wide range of biological activities. These derivatives are integral components of pharmacophores for enzyme active-site inhibitors and possess selective affinity for a variety of receptors. Their potential in increasing potency and conferring drug-like properties and improved pharmacokinetics is significant in medicinal chemistry and pharmacological studies (Kourounakis et al., 2020).

4. Synthesis of Bioactive Molecules

This compound plays a crucial role in the synthesis of morpholino derivatives of nucleosides, which are used extensively in medicine and biology. These derivatives are promising agents for anticancer, antiviral, antibacterial, and antiparasitic therapies. The use of morpholino oligonucleotides in antisense therapy highlights their significance in biomedical applications (Vohtancev et al., 2018).

5. Enhancing Biological Activities of Oligoriboadenylates

Chemical modification of oligoriboadenylates using this compound derivatives results in enhanced biological activities. These modified oligoriboadenylates are more potent antagonists and show resistance to degradation, demonstrating the potential for substantial chemical modification without adversely affecting biological activity (Imai et al., 1982).

6. Synthesis of Antimycobacterial Agents

This compound derivatives exhibit significant antimycobacterial activity, highlighting their potential as therapeutic agents against Mycobacterium tuberculosis. These compounds, through their structural composition, demonstrate promising activity against clinical isolates of M. tuberculosis (Raparti et al., 2009).